Cas no 1060815-12-4 (1-(4,6-dichloropyridin-2-yl)ethan-1-one)

• Product Name: 1-(4,6-dichloropyridin-2-yl)ethan-1-one
• CAS No: 1060815-12-4
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• MDL: MFCD10698615
• CID: 1179373
• PubChem ID: 20060220
• Update Time: 2025-05-24

1-(4,6-dichloropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-2-yl)ethanone
• 1-(4,6-dichloropyridin-2-yl)ethan-1-one
• 1060815-12-4
• Z1255462173
• MFCD10698615
• BS-51215
• CS-0155074
• EN300-1967052
• SCHEMBL9772756
• E76747
• AB62521

• MDL： MFCD10698615
• Inchi： 1S/C7H5Cl2NO/c1-4(11)6-2-5(8)3-7(9)10-6/h2-3H,1H3
• InChI Key： WYUPLDCFHWUDIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(C)=O)C=1)Cl

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(4,6-dichloropyridin-2-yl)ethan-1-one

1-(4,6-dichloropyridin-2-yl)ethan-1-one: An Overview of a Promising Compound (CAS No. 1060815-12-4)

1-(4,6-dichloropyridin-2-yl)ethan-1-one (CAS No. 1060815-12-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives and is characterized by its dichloropyridine moiety, which imparts specific chemical and biological properties.

The molecular formula of 1-(4,6-dichloropyridin-2-yl)ethan-1-one is C₉H₅Cl₂N₂O, with a molecular weight of approximately 230.05 g/mol. Its structure consists of a pyridine ring substituted with two chlorine atoms at the 4 and 6 positions, and an acetyl group attached to the 2-position of the pyridine ring. This unique arrangement provides the compound with a combination of aromatic and carbonyl functionalities, making it an interesting candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 1-(4,6-dichloropyridin-2-yl)ethan-1-one has shown promise as a lead compound for the development of novel therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated that this compound can selectively inhibit certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2023 highlighted the anti-inflammatory properties of 1-(4,6-dichloropyridin-2-yl)ethan-1-one. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory disorders. Additionally, preliminary in vivo studies in animal models have shown promising results, with significant reductions in inflammation markers and improved disease outcomes.

Beyond its medicinal applications, 1-(4,6-dichloropyridin-2-yl)ethan-1-one has also been explored for its use in agrochemicals. Its dichloropyridine structure makes it an attractive candidate for developing new herbicides and pesticides. Research has shown that this compound can effectively inhibit the growth of certain weeds and pests without causing significant harm to crops. This property has led to increased interest from agricultural scientists and industry professionals who are looking for more sustainable and effective pest management solutions.

The synthesis of 1-(4,6-dichloropyridin-2-yl)ethan-1-one can be achieved through various methods, including electrophilic aromatic substitution reactions and nucleophilic acyl substitution reactions. One common synthetic route involves the reaction of 4,6-dichloroacetylpyridine with an appropriate nucleophile under controlled conditions. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, while 1-(4,6-dichloropyridin-2-yl)ethan-1-one is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or contamination.

The future outlook for 1-(4,6-dichloropyridin-2-yl)ethan-1-one is promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in biological systems, facilitating the design of more effective derivatives. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are driving forward the development of novel formulations based on this compound.

In conclusion, 1-(4,6-dichloropyridin-2-yl)ethan-1-one (CAS No. 1060815-12-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and agrochemicals. Its unique chemical structure and biological properties make it an exciting area of research for scientists and industry professionals alike. As further studies continue to explore its full potential, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.